Cas no 1513485-16-9 (5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide)
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide
- EN300-1963802
- 1513485-16-9
-
- Inchi: 1S/C6H6ClF3N4/c1-14-4(7)2(5(11)12)3(13-14)6(8,9)10/h1H3,(H3,11,12)
- InChI Key: FVCHSSYMTFDRRP-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=N)N)C(C(F)(F)F)=NN1C
Computed Properties
- Exact Mass: 226.0233084g/mol
- Monoisotopic Mass: 226.0233084g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 67.7Ų
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1963802-0.05g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 0.05g |
$768.0 | 2023-09-17 | ||
| Enamine | EN300-1963802-0.1g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 0.1g |
$804.0 | 2023-09-17 | ||
| Enamine | EN300-1963802-0.25g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 0.25g |
$840.0 | 2023-09-17 | ||
| Enamine | EN300-1963802-0.5g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 0.5g |
$877.0 | 2023-09-17 | ||
| Enamine | EN300-1963802-1.0g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 1g |
$1286.0 | 2023-05-31 | ||
| Enamine | EN300-1963802-2.5g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 2.5g |
$1791.0 | 2023-09-17 | ||
| Enamine | EN300-1963802-5.0g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 5g |
$3728.0 | 2023-05-31 | ||
| Enamine | EN300-1963802-10.0g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 10g |
$5528.0 | 2023-05-31 | ||
| Enamine | EN300-1963802-1g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 1g |
$914.0 | 2023-09-17 | ||
| Enamine | EN300-1963802-5g |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide |
1513485-16-9 | 5g |
$2650.0 | 2023-09-17 |
5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide (CAS No. 1513485-16-9): An Overview
5-Chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide (CAS No. 1513485-16-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities.
The structure of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide is characterized by a pyrazole ring substituted with a chlorine atom at the 5-position, a methyl group at the 1-position, and a trifluoromethyl group at the 3-position. The carboximidamide moiety attached to the pyrazole ring further enhances its chemical reactivity and biological potential. This specific arrangement of functional groups imparts the compound with unique physicochemical properties, making it an interesting candidate for various applications in drug discovery and development.
Recent studies have explored the pharmacological profile of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide, revealing its potential as a therapeutic agent. One notable area of research has focused on its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide could be a promising lead compound for the development of new anti-inflammatory drugs.
Another important aspect of this compound is its antimicrobial activity. Studies have shown that 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity makes it a valuable candidate for addressing the growing problem of antibiotic resistance. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to cell death.
In addition to its anti-inflammatory and antimicrobial properties, 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide has also been investigated for its antitumor potential. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt and ERK signaling pathways, which are frequently dysregulated in various types of cancer. These findings highlight the potential of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide as a novel anticancer agent.
The pharmacokinetic properties of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide have also been studied to assess its suitability for therapeutic use. Initial data suggest that this compound has favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. However, further research is needed to optimize its pharmacokinetic profile and ensure optimal therapeutic efficacy with minimal side effects.
From a synthetic perspective, the preparation of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide involves several well-established chemical reactions. The synthesis typically starts with the formation of a pyrazole ring through a cyclocondensation reaction between an appropriate hydrazine derivative and an α-diketone or α-ketoester. Subsequent functionalization steps, including chlorination, methylation, and trifluoromethylation, are then carried out to introduce the desired substituents. The final step involves the formation of the carboximidamide moiety through amidation or imidation reactions.
The safety profile of 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, comprehensive safety assessments will be required before it can be advanced to clinical trials.
In conclusion, 5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide (CAS No. 1513485-16-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.
1513485-16-9 (5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)